Cas no 408507-43-7 (3-Pyridinamine, 2-bromo-6-nitro-)

• Product Name: 3-Pyridinamine, 2-bromo-6-nitro-
• CAS No: 408507-43-7
• MF: C₅H₄BrN₃O₂
• MW: 218.008159637451
• CID: 4898793
• Update Time: 2025-10-29

3-Pyridinamine, 2-bromo-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 2-bromo-6-nitro-
• 3-Amino-2-bromo-6-nitropyridine

• Inchi： 1S/C5H4BrN3O2/c6-5-3(7)1-2-4(8-5)9(10)11/h1-2H,7H2
• InChI Key： QOTXPCJHANWETG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC([N+](=O)[O-])=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1.4
• Topological Polar Surface Area: 84.7

Additional information on 3-Pyridinamine, 2-bromo-6-nitro-

Comprehensive Guide to 3-Pyridinamine, 2-bromo-6-nitro- (CAS No. 408507-43-7): Properties, Applications, and Market Insights

3-Pyridinamine, 2-bromo-6-nitro- (CAS No. 408507-43-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromo-nitro substituted pyridinamine derivative is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the electron-withdrawing nitro group and reactive bromo substituent, make it particularly valuable for constructing complex heterocyclic systems.

The molecular formula of 2-bromo-6-nitro-3-pyridinamine is C₅H₄BrN₃O₂, with a molecular weight of 218.01 g/mol. This compound typically appears as a yellow to orange crystalline powder with moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Researchers particularly value this compound for its versatile reactivity—the bromo group enables various cross-coupling reactions, while the nitro group can be reduced to an amino group or participate in nucleophilic aromatic substitutions.

In pharmaceutical applications, 3-Pyridinamine, 2-bromo-6-nitro- serves as a crucial building block for developing kinase inhibitors and antimicrobial agents. Recent studies have explored its use in creating novel compounds targeting antibiotic-resistant bacteria—a topic of immense global health interest. The compound's structural motif appears in several drug candidates under investigation for neurodegenerative diseases and metabolic disorders, aligning with current research trends in personalized medicine.

The agrochemical industry employs CAS 408507-43-7 in developing next-generation crop protection agents. Its derivatives show promise as environmentally friendly pesticides with reduced ecological impact—a critical consideration in sustainable agriculture. Researchers are particularly interested in modifying this scaffold to create compounds with improved pest selectivity and biodegradability, addressing growing consumer demand for green chemistry solutions in farming.

From a synthetic chemistry perspective, 2-bromo-6-nitro-3-pyridinamine offers multiple functionalization sites for structural diversification. The bromine atom readily participates in Buchwald-Hartwig amination and Suzuki-Miyaura coupling reactions, enabling efficient construction of complex molecular architectures. Meanwhile, the nitro group can be selectively reduced to an amine under mild conditions, providing access to diaminopyridine derivatives—valuable intermediates in medicinal chemistry.

The global market for 3-Pyridinamine, 2-bromo-6-nitro- has shown steady growth, driven by increasing R&D investments in small molecule therapeutics and precision agriculture. Pharmaceutical companies particularly seek high-purity batches of this compound (typically >98% purity) for drug discovery programs. Suppliers have responded by developing improved synthetic routes and purification protocols to meet the exacting standards of modern drug development.

Quality control of CAS 408507-43-7 involves rigorous analytical characterization, including HPLC analysis, mass spectrometry, and 1H/13C NMR spectroscopy. Reputable manufacturers provide comprehensive certificates of analysis detailing parameters such as residual solvents, heavy metal content, and chromatographic purity. These quality assurances are essential for researchers requiring reproducible results in sensitive biological assays.

Storage and handling recommendations for 2-bromo-6-nitro-3-pyridinamine emphasize protection from light and moisture, typically suggesting storage in amber glass containers under inert atmosphere at temperatures between 2-8°C. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this compound, including use of personal protective equipment and proper ventilation systems.

Recent scientific literature highlights innovative applications of 408507-43-7 in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs)—areas experiencing explosive growth in materials science. The compound's ability to coordinate with metal centers while maintaining thermal stability makes it attractive for designing functional materials with applications in gas storage, molecular separation, and heterogeneous catalysis.

Looking ahead, the demand for 3-Pyridinamine, 2-bromo-6-nitro- is expected to rise in parallel with advancements in combinatorial chemistry and high-throughput screening technologies. The compound's structural versatility positions it as a valuable tool for addressing contemporary challenges in drug discovery and materials innovation. Suppliers are increasingly offering custom synthesis services and bulk quantities to meet diverse research needs across academic and industrial settings.